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Compound of Interest

2-Diphenylphosphino-6-
Compound Name:
methylpyridine

Cat. No. B166057

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Diphenylphosphino-6-methylpyridine (CAS No. 132682-77-0). The following sections detail
the material's properties, associated hazards, safe handling protocols, emergency procedures,
and proper disposal methods to ensure the safety of laboratory personnel and the environment.

Chemical and Physical Properties

2-Diphenylphosphino-6-methylpyridine is a solid, air-sensitive phosphine ligand commonly
used in catalysis and inorganic chemistry.[1][2] A summary of its key physical and chemical
properties is presented below.
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Property Value Reference
Molecular Formula CisH1sNP [2]
Molecular Weight 277.3 g/mol [2]

White to off-white solid
Appearance [1]
(powder or crystal)

Melting Point 81-86 °C [1]
Solubility No data available
Sensitivity Air-sensitive [1]

Hazard Identification and GHS Classification

2-Diphenylphosphino-6-methylpyridine is classified as a hazardous substance. All personnel
handling this material must be familiar with its GHS classification and take appropriate

precautions.
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

(Data sourced from multiple safety data sheets)
GHS Pictogram:
Signal Word: Warning

Safe Handling Protocols

Due to its air-sensitive nature and hazardous properties, 2-Diphenylphosphino-6-
methylpyridine requires handling under an inert atmosphere. The following protocols are
recommended for safe handling.
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Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are essential to minimize exposure.

Control/PPE Specification
o Use only in a well-ventilated area, preferably
Ventilation o - ]
within a certified chemical fume hood.
A glovebox or Schlenk line with an inert gas
Inert Atmosphere (e.g., argon, nitrogen) is required for all
manipulations.
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) ] Alab coat and, if necessary, impervious
Skin and Body Protection _
clothing.

General Handling Workflow

The following diagram illustrates a typical workflow for safely handling 2-Diphenylphosphino-
6-methylpyridine in a laboratory setting.
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Safe Handling Workflow for 2-Diphenylphosphino-6-methylpyridine

Preparation

Prepare work area in fume hood

'

Ensure inert atmosphere (glovebox/Schlenk line)

'

Don appropriate PPE

roceed to handling

Handling

Transfer reagent under inert gas

'

Weigh desired amount

'

Dissolve in degassed solvent

eaction complete

Post-Handling

Quench any residual reagent appropriately

'

Decontaminate glassware and surfaces

'

Dispose of waste in designated containers

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Diphenylphosphino-6-methylpyridine.
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Storage and Stability

Proper storage is crucial to maintain the integrity of 2-Diphenylphosphino-6-methylpyridine
and prevent the formation of hazardous degradation products.

Condition Requirement

Atmosphere Store under an inert gas (e.g., argon, nitrogen).

Store in a cool, dark place. Some suppliers

Temperature ] ]

recommend refrigeration (<15°C).[1]
Container Keep in a tightly sealed, appropriate container.
Incompatible Materials Avoid strong oxidizing agents and acids.

Emergency Procedures

In the event of an emergency, follow these procedures and always have the Safety Data Sheet
(SDS) readily available for emergency responders.

First-Aid Measures

The following table summarizes the recommended first-aid measures for exposure to 2-
Diphenylphosphino-6-methylpyridine.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical attention.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

The following diagram illustrates the logical flow of first-aid actions.
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First-Aid Decision Tree

Exposure Occurs

Move to fresh air Ingestion

Flush skin with water for 15 min

I EYES T BRI YOrr 1 [l Remove contaminated clothing

Breathing?

breathing_check

Rinse mouth with water

No Do NOT induce vomiting

artificial_respiration Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A flowchart of first-aid procedures for exposure to 2-Diphenylphosphino-6-
methylpyridine.

Spill Response

In the event of a spill, the following procedures should be followed.
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Spill Size

Protocol

Minor Spill

1. Evacuate non-essential personnel. 2. Ensure
adequate ventilation. 3. Wearing appropriate
PPE, cover the spill with a dry, inert absorbent
material (e.g., sand, vermiculite). 4. Carefully
sweep up the material and place it in a sealed,
labeled container for hazardous waste disposal.
5. Clean the spill area with a suitable solvent,

followed by soap and water.

Major Spill

1. Evacuate the area immediately. 2. Alert
others in the vicinity and contact your
institution's emergency response team. 3. Do

not attempt to clean up the spill yourself.

The following diagram outlines the decision-making process for spill response.

Spill Response Workflow

Spill Occurs

Assess Spill Size

Don PPE
Cover with inert absorbent
Collect waste
Decontaminate area

Evacuate non-essential personnel

Evacuate area immediately
Alert others
Contact emergency response

Report incident to supervisor
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Caption: A decision tree for responding to a spill of 2-Diphenylphosphino-6-methylpyridine.

Toxicological Information

There is limited publicly available toxicological data for 2-Diphenylphosphino-6-

methylpyridine.

Toxicity Endpoint

Data

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human
carcinogen by IARC, ACGIH, NTP, or OSHA.[3]

Reproductive Toxicity

No data available

Disposal Considerations

All waste containing 2-Diphenylphosphino-6-methylpyridine must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.

The following diagram outlines a general workflow for the disposal of waste.
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Waste Disposal Workflow

Waste Generated

Segregate waste into appropriate streams
(e.g., solid, liquid)

'

Place waste in a compatible,
properly labeled hazardous waste container

:

Store container in a designated
hazardous waste accumulation area

'

Arrange for pickup by
institutional EHS personnel

Proper Disposal

Click to download full resolution via product page

Caption: A general workflow for the proper disposal of waste containing 2-
Diphenylphosphino-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diphenylphosphino-6-methylpyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166057#safety-and-handling-
precautions-for-2-diphenylphosphino-6-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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